Cas no 3720-84-1 ((3-Bromopropyl)triethylammoniumbromide)
(3-Bromopropyl)triethylammonium bromide is a quaternary ammonium compound featuring a reactive bromopropyl group, making it a versatile intermediate in organic synthesis. Its structure combines a positively charged triethylammonium moiety with a bromine-terminated alkyl chain, enabling applications in phase-transfer catalysis, polymer modification, and the preparation of functionalized materials. The compound’s high solubility in polar solvents enhances its utility in homogeneous reaction systems. Its bromopropyl group facilitates nucleophilic substitution reactions, allowing for further derivatization. This reagent is particularly valuable in the synthesis of ionic liquids, surfactants, and other specialty chemicals requiring quaternary ammonium functionalities. Proper handling is advised due to its hygroscopic nature and reactivity.
3720-84-1 structure
Product Name:(3-Bromopropyl)triethylammoniumbromide
CAS No:3720-84-1
MF:C9H21Br2N
MW:303.077741384506
MDL:MFCD00075131
CID:296377
PubChem ID:13552200
Update Time:2025-05-28
(3-Bromopropyl)triethylammoniumbromide Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanaminium,3-bromo-N,N,N-triethyl-, bromide (1:1)
- (3‐BROMOPROPYL)TRIETHYLAMMONIUM BROMIDE
- 3-bromopropyl(triethyl)azanium,bromide
- (3-Bromopropyl)triethylammonium bromide
- 1-(3-bromopropyl)triethylammonium bromide
- 1-Propanaminium,3-bromo-N,N,N-triethyl-,bromide
- 3-bromo-N,N,N-triethylpropan-1-ammonium bromide
- N-(3-bromopropyl)triethylammonium bromide
- SCHEMBL51320
- (3-bromopropyl)triethylazanium bromide
- MFCD00075131
- EN300-23909193
- CS-0241840
- (3-Bromopropyl)triethylammoniumbromide
- FNKGNRUAIHVWNL-UHFFFAOYSA-M
- DTXSID10543610
- 3-bromopropyl(triethyl)azanium;bromide
- 3-bromopropyl (triethyl)ammonium bromide
- 3-Bromo-N,N,N-triethylpropan-1-aminium bromide
- 3720-84-1
- AKOS015913288
- G28077
-
- MDL： MFCD00075131
- Inchi： 1S/C9H21BrN.BrH/c1-4-11(5-2,6-3)9-7-8-10;/h4-9H2,1-3H3;1H/q+1;/p-1
- InChI Key： FNKGNRUAIHVWNL-UHFFFAOYSA-M
- SMILES： BrCCC[N+](CC)(CC)CC.[Br-]
Computed Properties
- Exact Mass: 301.00400
- Monoisotopic Mass: 301.00407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 81.3
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Melting Point: 137-139 ºC
- PSA: 0.00000
- LogP: -0.34810
- Solubility: Not determined
(3-Bromopropyl)triethylammoniumbromide Customs Data
- HS CODE：2923900090
- Customs Data：
China Customs Code:
2923900090Overview:
2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
(3-Bromopropyl)triethylammoniumbromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B282220-2.5mg |
(3-Bromopropyl)triethylammoniumbromide |
3720-84-1 | 2.5mg |
$ 200.00 | 2022-06-07 | ||
| TRC | B282220-5mg |
(3-Bromopropyl)triethylammoniumbromide |
3720-84-1 | 5mg |
$ 370.00 | 2022-06-07 | ||
| TRC | B282220-10mg |
(3-Bromopropyl)triethylammoniumbromide |
3720-84-1 | 10mg |
$ 585.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1266075-1g |
(3-BROMOPROPYL)TRIETHYLAMMONIUM BROMIDE |
3720-84-1 | 80% | 1g |
$600 | 2024-06-06 | |
| Enamine | EN300-23909193-0.05g |
(3-bromopropyl)triethylazanium bromide |
3720-84-1 | 95% | 0.05g |
$69.0 | 2024-06-19 | |
| Enamine | EN300-23909193-0.1g |
(3-bromopropyl)triethylazanium bromide |
3720-84-1 | 95% | 0.1g |
$105.0 | 2024-06-19 | |
| Enamine | EN300-23909193-0.25g |
(3-bromopropyl)triethylazanium bromide |
3720-84-1 | 95% | 0.25g |
$149.0 | 2024-06-19 | |
| Enamine | EN300-23909193-0.5g |
(3-bromopropyl)triethylazanium bromide |
3720-84-1 | 95% | 0.5g |
$284.0 | 2024-06-19 | |
| Enamine | EN300-23909193-1.0g |
(3-bromopropyl)triethylazanium bromide |
3720-84-1 | 95% | 1.0g |
$385.0 | 2024-06-19 | |
| Enamine | EN300-23909193-2.5g |
(3-bromopropyl)triethylazanium bromide |
3720-84-1 | 95% | 2.5g |
$754.0 | 2024-06-19 |
(3-Bromopropyl)triethylammoniumbromide Related Literature
-
Lu Han,Yasuhiro Sakamoto,Osamu Terasaki,Yongsheng Li,Shunai Che J. Mater. Chem. 2007 17 1216
3720-84-1 ((3-Bromopropyl)triethylammoniumbromide) Related Products
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